6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-one
Overview
Description
6-Fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-one, also known as 6-Fluoro-7-hydroxyindole, is a compound derived from the indole family of heterocyclic compounds. It has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and metabolic disorders.
Mechanism of Action
The mechanism of action of 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole is not fully understood. However, it is believed to act on the signaling pathways involved in cell growth, apoptosis, and inflammation. Specifically, 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole has been shown to inhibit the activity of the mitogen-activated protein kinase (MAPK) pathway, which is involved in cell growth and proliferation. In addition, 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole has been shown to activate the caspase-3 pathway, which is involved in apoptosis. Finally, 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole has been shown to inhibit the activity of the NF-κB pathway, which is involved in inflammation.
Biochemical and Physiological Effects
6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole has been shown to have a variety of biochemical and physiological effects. In cancer cells, 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole has been shown to induce apoptosis and inhibit cell growth and proliferation. In inflammation, 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole has been shown to reduce the production of pro-inflammatory cytokines. In metabolic disorders, 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole has been shown to reduce lipid accumulation and improve insulin sensitivity. In addition, 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole has been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer’s disease and Parkinson’s disease.
Advantages and Limitations for Lab Experiments
6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole has several advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, as it can be synthesized using three different methods. Another advantage is that it has a wide range of potential therapeutic applications, including cancer, inflammation, and metabolic disorders. However, one limitation is that the mechanism of action of 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole is not fully understood. In addition, 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole has not been tested in clinical trials, so its safety and efficacy in humans is unknown.
Future Directions
There are several potential future directions for 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole. One potential direction is to further study the mechanism of action of 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole in order to better understand its effects on various diseases. Another potential direction is to conduct clinical trials to evaluate the safety and efficacy of 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole in humans. Additionally, 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole could be further studied to identify novel therapeutic applications, such as its potential use in the treatment of neurodegenerative diseases. Finally, 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole could be further studied to identify new methods of synthesis and new formulations to improve its safety and efficacy.
Synthesis Methods
6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole can be synthesized by three different methods. The first method involves the reaction of 6-fluorobenzaldehyde with hydroxylamine hydrochloride in the presence of sodium hydroxide to form 6-fluorobenzaldoxime. This intermediate compound is then hydrolyzed to form 6-fluorobenzohydroxamic acid, which is then reacted with sodium nitrite to form 6-fluoro-7-hydroxyindole. The second method involves the reaction of 6-fluorobenzaldehyde with hydroxylamine hydrochloride in the presence of potassium hydroxide to form 6-fluorobenzaldoxime. This intermediate compound is then hydrolyzed to form 6-fluorobenzohydroxamic acid, which is then reacted with sodium nitrite to form 6-fluoro-7-hydroxyindole. The third method involves the reaction of 6-fluorobenzaldehyde with hydroxylamine hydrochloride in the presence of ammonium hydroxide to form 6-fluorobenzaldoxime. This intermediate compound is then hydrolyzed to form 6-fluorobenzohydroxamic acid, which is then reacted with sodium nitrite to form 6-fluoro-7-hydroxyindole.
Scientific Research Applications
6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and metabolic disorders. In cancer, 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole has been shown to inhibit the growth of cancer cells by inducing apoptosis. In inflammation, 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole has been shown to reduce inflammation by decreasing the production of pro-inflammatory cytokines. In metabolic disorders, 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole has been shown to reduce lipid accumulation and improve insulin sensitivity. In addition, 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-oneydroxyindole has been studied in animal models for its potential applications in neurodegenerative diseases, such as Alzheimer’s disease and Parkinson’s disease.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-one involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-fluoro-3-nitrophenol", "ethyl acetoacetate", "sodium hydroxide", "acetic acid", "sodium borohydride", "hydrochloric acid", "sodium carbonate", "2-bromoacetophenone", "sodium hydroxide", "dimethylformamide", "sodium hydride", "2-nitrobenzaldehyde", "acetic anhydride", "sulfuric acid", "sodium nitrite", "hydrochloric acid", "sodium sulfite", "sodium hydroxide", "sodium dithionite", "sodium hydroxide", "hydrochloric acid", "sodium hydroxide", "sodium chloride", "water" ], "Reaction": [ "4-fluoro-3-nitrophenol is reacted with ethyl acetoacetate in the presence of sodium hydroxide to form 4-fluoro-3-nitrophenyl-3-oxobutanoate.", "4-fluoro-3-nitrophenyl-3-oxobutanoate is reduced with sodium borohydride in the presence of acetic acid to form 4-fluoro-3-amino-3-oxobutanoate.", "4-fluoro-3-amino-3-oxobutanoate is reacted with 2-bromoacetophenone in the presence of sodium hydroxide and dimethylformamide to form 4-fluoro-3-(2-phenyl-2-oxoethylamino)-3-oxobutanoate.", "4-fluoro-3-(2-phenyl-2-oxoethylamino)-3-oxobutanoate is reacted with sodium hydride in the presence of dimethylformamide to form 4-fluoro-3-(2-phenyl-2-oxoethylamino)-3-hydroxybutanoate.", "4-fluoro-3-(2-phenyl-2-oxoethylamino)-3-hydroxybutanoate is reacted with 2-nitrobenzaldehyde in the presence of acetic anhydride and sulfuric acid to form 6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-one.", "6-fluoro-7-hydroxy-2,3-dihydro-1H-indol-2-one is purified by treating with sodium nitrite and hydrochloric acid, followed by treatment with sodium sulfite and sodium hydroxide, and finally with sodium dithionite and sodium hydroxide to obtain the desired product.", "The product is then washed with hydrochloric acid, sodium hydroxide, and sodium chloride, and dried with water." ] } | |
CAS RN |
2770359-09-4 |
Molecular Formula |
C8H6FNO2 |
Molecular Weight |
167.1 |
Purity |
95 |
Origin of Product |
United States |
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